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Compound of Interest

Compound Name: 3-Bromo-4-methoxybenzaldehyde

Cat. No.: B045424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromo-4-methoxybenzaldehyde is a substituted aromatic aldehyde that serves as a crucial

intermediate in the synthesis of a wide array of organic compounds. Its utility is particularly

notable in the development of pharmaceuticals, agrochemicals, and fluorescent probes.[1] The

presence of three distinct functional groups—an aldehyde, a methoxy group, and a bromine

atom—on the benzene ring imparts a unique reactivity profile, making it a versatile building

block for constructing complex molecular architectures.[1] This guide provides an in-depth

analysis of the structural elucidation of 3-Bromo-4-methoxybenzaldehyde, detailing the

physicochemical properties, spectroscopic characterization, and synthetic methodologies.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Bromo-4-methoxybenzaldehyde is

presented in the table below. These properties are fundamental for its handling,

characterization, and application in various synthetic protocols.
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Property Value Reference(s)

Molecular Formula C₈H₇BrO₂ [2][3]

Molecular Weight 215.04 g/mol [2][3]

Appearance Cream to pale brown powder [4]

Melting Point 51-54 °C [5][6]

IUPAC Name
3-bromo-4-

methoxybenzaldehyde
[2]

CAS Number 34841-06-0 [2][3]

SMILES COC1=C(C=C(C=C1)C=O)Br [2][5]

InChI Key
QMPNFQLVIGPNEI-

UHFFFAOYSA-N
[2][3]

Synthesis of 3-Bromo-4-methoxybenzaldehyde
One common method for the synthesis of 3-Bromo-4-methoxybenzaldehyde involves the

bromination of 4-methoxybenzaldehyde (p-anisaldehyde). A detailed experimental protocol for

a similar reaction, the bromination of 4-hydroxybenzaldehyde, suggests that the reaction can

be carried out using bromine in the presence of a suitable solvent.[7] Another method involves

the methylation of 3-bromo-4-hydroxybenzaldehyde.[6]

A representative synthetic pathway is the direct bromination of p-anisaldehyde.
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Reactants Reaction Conditions

p-Anisaldehyde

3-Bromo-4-methoxybenzaldehyde

1.

Bromine (Br2)

2.

Acetic Acid

3.

Spectroscopic Data Acquisition

Data Analysis and Interpretation

Mass Spectrometry (MS)

Determine Molecular Weight
and Isotopic Pattern (Br)

Infrared (IR) Spectroscopy

Identify Functional Groups
(-CHO, -OCH₃, C-Br)

NMR Spectroscopy (¹H, ¹³C)

Determine Connectivity
and Chemical Environment

Proposed Structure:
3-Bromo-4-methoxybenzaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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